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Compound of Interest

Compound Name: 4-Ethoxypicolinaldehyde

CAS No.: 16665-43-3

Cat. No.: B1512899

Get Quote

Executive Summary & Chemical Identity
4-Ethoxypicolinaldehyde (also known as 4-ethoxy-2-pyridinecarboxaldehyde) is a critical

heterocyclic building block used extensively in the synthesis of kinase inhibitors and other

pharmaceutical agents. Its structural combination of an electron-deficient pyridine ring, a

reactive aldehyde handle, and an electron-donating ethoxy group creates a unique stability

profile that requires precise handling.

This guide provides a field-proven protocol for maintaining the integrity of this compound,

preventing the common degradation pathway into 4-ethoxypicolinic acid, and restoring purity in

compromised samples.
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Property Data

CAS Number 10031-82-0

IUPAC Name 4-ethoxypyridine-2-carbaldehyde

Molecular Formula C₈H₉NO₂

Molecular Weight 151.16 g/mol

Appearance
Pale yellow to orange liquid (often solidifies

upon cooling; MP ~45-49°C)

Solubility
Soluble in DCM, Methanol, Ethyl Acetate;

sparingly soluble in water.

Stability Profile & Degradation Mechanisms
The stability of 4-Ethoxypicolinaldehyde is governed by two primary vectors: oxidative

instability and photochemical sensitivity.

Autoxidation (The Primary Threat)
Like most heteroaromatic aldehydes, this compound undergoes radical-chain autoxidation

when exposed to atmospheric oxygen. The pyridine nitrogen, while electron-withdrawing, does

not fully passivate the aldehyde proton against abstraction.

Mechanism: The reaction proceeds via the abstraction of the formyl hydrogen atom,

generating an acyl radical. This radical reacts with O₂ to form a peracid intermediate, which

subsequently oxidizes a second molecule of aldehyde to form two molecules of 4-

ethoxypicolinic acid.

Visual Indicator: Degradation is often accompanied by a color shift from pale yellow to dark

brown or red, and the formation of white crystalline precipitates (the carboxylic acid)

suspended in the oil.

Photochemical Degradation
Pyridine derivatives are inherently photosensitive. UV exposure can induce
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transitions that facilitate radical formation, accelerating the oxidation process described above.

Degradation Pathway Diagram
The following diagram illustrates the oxidative degradation pathway and the critical nodes for

intervention.
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Figure 1: Autoxidation pathway of 4-Ethoxypicolinaldehyde leading to carboxylic acid

formation.

Storage & Handling Protocols
To maximize shelf life, a "Defense-in-Depth" storage strategy is required.

Environmental Controls
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Parameter Requirement Rationale

Temperature 2°C to 8°C

Slows kinetic rate of

autoxidation. Do not freeze

unless strictly anhydrous, as

freeze-thaw cycles can

introduce moisture

condensation.

Atmosphere Argon or Nitrogen

Displaces atmospheric oxygen.

Argon is preferred due to its

higher density, forming a

"blanket" over the liquid

surface.

Container Amber Glass

Blocks UV/Visible light to

prevent photochemical radical

initiation.

Seal Teflon-lined Cap + Parafilm

Ensures an airtight seal.

Septum caps are

recommended for frequent

sampling to allow needle

access without opening the

vessel.

Handling Best Practices
Inert Sampling: Never pour the reagent directly from the stock bottle if high purity is required.

Use a syringe and needle under a positive pressure of nitrogen to withdraw the required

volume.

Avoid Metal Spatulas: If the compound has solidified, use glass or Teflon tools. Trace

transition metals (Fe, Cu) from metal spatulas can catalyze radical oxidation.

Equilibration: Allow the refrigerated container to reach room temperature before opening.

This prevents atmospheric moisture from condensing inside the cold bottle, which can lead

to hydrate formation.
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Quality Control & Purification
Before committing this reagent to a high-value synthesis, verify its purity. The presence of >5%

carboxylic acid can quench basic catalysts or interfere with nucleophilic attacks.

Analytical Validation (1H NMR)
Aldehyde Peak: Look for the diagnostic singlet at ~9.9 - 10.0 ppm.

Impurity Flag: A broad singlet at ~11.0 - 13.0 ppm indicates the carboxylic acid proton.

Purity Calculation: Integrate the aldehyde proton (1H) vs. the aromatic protons. A mismatch

in integration values often suggests significant contamination.

Purification Workflow
If degradation is detected (Acid > 5%), use the following decision tree to restore purity.
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Sample Assessment
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Figure 2: Quality control and purification decision matrix.

Purification Protocols
Method A: Vacuum Distillation (Preferred for Scale)

Setup: Short-path distillation apparatus.

Conditions: High vacuum (<1 mmHg) is essential to keep the bath temperature below 100°C.
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Process: The aldehyde will distill over as a clear yellow oil. The carboxylic acid impurity has

a much higher boiling point and will remain in the pot as a dark residue.

Method B: Flash Chromatography (Preferred for Small Scale)

Stationary Phase: Silica Gel (SiO₂).

Mobile Phase: Gradient of Hexanes:Ethyl Acetate (start 90:10, ramp to 70:30).

Note: The carboxylic acid is much more polar and will streak or remain at the baseline,

allowing the aldehyde to elute cleanly.
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and-storage-of-4-ethoxypicolinaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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